![molecular formula C14H14ClNO2 B7592206 (6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone](/img/structure/B7592206.png)
(6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone
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Overview
Description
(6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone is an organic compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. This compound belongs to the family of benzoxazinones, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of (6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone is not fully understood. However, studies have suggested that the compound may act by inhibiting enzymes involved in cell growth and proliferation. It may also work by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. The compound has also been found to have antibacterial and antifungal activities. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone in lab experiments is its diverse biological activities. It has been shown to have antifungal, antibacterial, and antitumor activities, making it useful in various studies. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for research on (6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to understand the compound's mechanism of action and to develop more efficient synthesis methods.
Synthesis Methods
The synthesis of (6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone involves the reaction of 6-chloro-2-aminobenzoxazole with cyclopent-3-en-1-carboxylic acid, followed by the addition of thionyl chloride, and then finally, the reaction with methylamine. This method produces a high yield of the compound and has been used in various studies.
Scientific Research Applications
(6-Chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone has been studied for its potential use in the treatment of various diseases. It has been shown to have antifungal, antibacterial, and antitumor activities. The compound has also been investigated for its potential use as a neuroprotective agent and in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(6-chloro-2,3-dihydro-1,4-benzoxazin-4-yl)-cyclopent-3-en-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO2/c15-11-5-6-13-12(9-11)16(7-8-18-13)14(17)10-3-1-2-4-10/h1-2,5-6,9-10H,3-4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBYWELRESXKTBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1C(=O)C3CC=CC3)C=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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